![molecular formula C13H10FNO3S B2564027 Methyl 3-[(2-fluorobenzoyl)amino]-2-thiophenecarboxylate CAS No. 544700-17-6](/img/structure/B2564027.png)
Methyl 3-[(2-fluorobenzoyl)amino]-2-thiophenecarboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Scientific Research Applications
Synthesis and Characterization
Synthesis of Related Compounds : Research on the synthesis of 2-Fluoro-4-bromobiphenyl, a key intermediate for the manufacture of certain pharmaceuticals, showcases methods that could potentially apply to Methyl 3-[(2-fluorobenzoyl)amino]-2-thiophenecarboxylate. The study outlines a practical synthesis method highlighting the use of specific reagents and conditions that could be relevant for synthesizing structurally similar compounds (Qiu et al., 2009).
Crystal Structures of Metal(II) Complexes : The evaluation of crystal structures of metal(II) 2-fluorobenzoate complexes with various N-donor ligands contributes to understanding the structural implications of substituents on benzene rings, which could be relevant for the design and application of this compound in material science or as ligands in coordination chemistry (Öztürkkan & Necefoğlu, 2022).
Potential Applications in Medicinal Chemistry
- Biological Activities of Related Structures : Studies on benzothiazole and urea derivatives show a broad spectrum of biological activities, which may hint at potential medicinal or pharmacological applications of this compound. The review covers synthetic methodologies and pharmacological activities, suggesting that similar compounds could serve as a basis for developing new therapeutic agents (Rosales-Hernández et al., 2022).
Potential Applications in Sensing and Material Science
- Luminescent Micelles for Sensing Applications : Nanostructured luminescent micelles are explored for their ability to act as sensors for nitroaromatic and nitramine explosives. The incorporation of specific luminescent tags into amphiphilic micelles suggests that this compound, if possessing fluorescent properties, could potentially be used in designing sensors for hazardous materials or in bioimaging applications (Paria et al., 2022).
Safety and Hazards
Properties
IUPAC Name |
methyl 3-[(2-fluorobenzoyl)amino]thiophene-2-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10FNO3S/c1-18-13(17)11-10(6-7-19-11)15-12(16)8-4-2-3-5-9(8)14/h2-7H,1H3,(H,15,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HDUAAFYMMMHQCX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(C=CS1)NC(=O)C2=CC=CC=C2F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10FNO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601330212 |
Source
|
Record name | methyl 3-[(2-fluorobenzoyl)amino]thiophene-2-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601330212 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
279.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
1 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID49671448 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
CAS No. |
544700-17-6 |
Source
|
Record name | methyl 3-[(2-fluorobenzoyl)amino]thiophene-2-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601330212 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.